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Compound of Interest

Compound Name: 3,6-Dichlorophthalic anhydride

Cat. No.: B104849

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3,6-Dichlorophthalic
anhydride (CAS No: 4466-59-5). The following sections detail the hazards, necessary
precautions, and emergency procedures to ensure the safe use of this compound in a
laboratory setting.

Hazard Identification and Classification

3,6-Dichlorophthalic anhydride is classified as a hazardous substance. It is a white to light
yellow crystalline solid that poses several risks upon exposure.[1]

GHS Hazard Statements:

e H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]
Signal Word: Warning[2]

Hazard Pictogram:

(GHSO07)
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 3,6-Dichlorophthalic anhydride is

provided in the table below.

Property Value Reference

Molecular Formula CsH2CIl203 [3]

Molecular Weight 217.01 g/mol
White to off-white or light

Appearance _ _ [1][2]
yellow crystalline solid/powder

Melting Point 188-190 °C (lit.) [4]

Boiling Point 339.1°C (rough estimate) [2]
Slightly soluble in Chloroform

Solubility and Ethyl Acetate (when [2]
heated).

Stability Moisture sensitive. [1]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are critical for minimizing

exposure to 3,6-Dichlorophthalic anhydride.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[5][6]

o Ensure safety showers and eyewash stations are readily accessible in the immediate work

area.[7]

Personal Protective Equipment (PPE)
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Protection Type

Equipment Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
glasses with side-shields
conforming to EN166 or
NIOSH standards. A face
shield may be necessary

where splashing is a risk.

Protects against dust and
splashes that can cause

serious eye irritation.[6][7][8]

Skin and Body Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Neoprene),
a fully buttoned lab coat, and
closed-toe shoes. For larger
quantities, chemical-resistant

coveralls are recommended.

Prevents skin contact, which

can cause irritation.[6][7]

Respiratory Protection

A NIOSH-approved air-
purifying respirator with
cartridges for organic vapors
and particulates (e.g., N95 or
P95) should be used,
especially where dust may be

generated.

Prevents inhalation of dust,
which can cause respiratory
irritation.[6][7]

Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of the chemical

and ensure a safe working environment.

Safe Handling Protocols

Avoid breathing dust.[2]

Use only outdoors or in a well-ventilated area.[2]

Avoid contact with skin and eyes.[6]

Wash hands and any exposed skin thoroughly after handling.[9]
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e Immediately change contaminated clothing.

o Apply preventive skin protection.

Storage Conditions

» Store in a tightly closed container.[9]
o Keep in a dry, cool, and well-ventilated place.[6][9]

o Store under an inert gas (e.g., Argon or Nitrogen) as the compound is moisture-sensitive.[2]
[10]

Emergency Procedures
Eirst-Aid Measures

Exposure Route First-Aid Procedure Reference(s)

Remove the person to fresh air

) and keep them comfortable for
Inhalation ) ] 9]

breathing. If feeling unwell, call

a POISON CENTER or doctor.

Take off immediately all
contaminated clothing. Rinse

Skin Contact skin with plenty of soap and 9]
water. If skin irritation occurs,

get medical advice/attention.

Rinse cautiously with water for
several minutes. Remove

Eye Contact contact lenses, if present and [9]
easy to do. Continue rinsing.

Call an ophthalmologist.

Immediately make the victim
) drink water (two glasses at
Ingestion . [11]
most). Consult a physician. Do

NOT induce vomiting.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide. For this substance, no limitations of extinguishing agents are given.[6]

» Specific Hazards: Development of hazardous combustion gases or vapors, such as carbon
oxides and hydrogen chloride gas, is possible in the event of a fire.[6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[6][9]

Accidental Release Measures

o Personal Precautions: Evacuate the danger area. Avoid inhalation of dust and substance
contact. Ensure adequate ventilation.

e Environmental Precautions: Do not let the product enter drains.

e Containment and Cleanup: Cover drains. Take up the material dry, potentially by sweeping
up and shoveling into suitable containers for disposal. Clean the affected area and avoid the
generation of dust.[9]

Disposal Considerations

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[9]

e Chemical waste generators must determine whether a discarded chemical is classified as
hazardous waste.[9]

Workflow for Handling a Chemical Spili

The following diagram illustrates the logical workflow for safely managing a spill of 3,6-
Dichlorophthalic anhydride.
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Workflow for Handling a 3,6-Dichlorophthalic Anhydride Spill

Workflow for Handling a 3,6-Dichlorophthalic Anhydride Spill
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Caption: A flowchart outlining the procedural steps for managing a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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